Cas no 49866-87-7 (Difenzoquat)

• Product Name: Difenzoquat
• CAS No: 49866-87-7
• MF: C₁₇H₁₇N₂
• MW: 249.330283880234
• CID: 55782
• Update Time: 2026-05-14

Difenzoquat Chemical and Physical Properties

Names and Identifiers

• Difenzoquat
• 1,2-Dimethyl-3,5-diphenyl-1H-pyrazolium
• 1,2-dimethyl-3,5-diphenylpyrazol-1-ium
• 1,2-dimethyl-3,5-diphenyl-1H-pyrazol-2-ium
• 1,2-dimethyl-3,5-diphenylpyrazolium
• 1,2-Dimethyl-3,5-diphenylpyrazolium ion
• 1H-Pyrazolium,1,2-dimethyl-3,5-diphenyl
• EINECS 256-505-3
• UNII-54NE792QN5
• Difenzoquat [ANSI:BSI:ISO]
• 1H-Pyrazolium, 1,2-dimethyl-3,5-diphenyl-
• 54NE792QN5
• 1H-Pyrazolium, (1,2-dimethyl-3,5-diphenyl)-
• 1,2-dimethyl-3,5-diphenyl-pyrazol-1-ium
• 1H-Pyrazolium, 1,2-dimethyl-3,5-diphenyl- (9CI)
• L

• Inchi： 1S/C17H17N2/c1-18-16(14-9-5-3-6-10-14)13-17(19(18)2)15-11-7-4-8-12-15/h3-13H,1-2H3/q+1
• InChI Key： LBGPXIPGGRQBJW-UHFFFAOYSA-N
• SMILES： [N+]1(C([H])([H])[H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N1C([H])([H])[H]

Computed Properties

• Exact Mass: 249.13900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 8.8

Experimental Properties

• PSA: 8.81000
• LogP: 3.18360

Difenzoquat Security Information

• Hazardous Material transportation number：UN 2588
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III